Cas no 896308-96-6 (2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• CAS No: 896308-96-6
• MF: C₂₂H₂₀ClN₅O₂S
• MW: 453.944501876831
• CID: 5761150
• PubChem ID: 18573907
• Update Time: 2025-06-03

2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 896308-96-6
• 2-[[5-(4-chlorophenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethoxyphenyl)acetamide
• AKOS016380843
• STL269093
• F2563-0769
• 2-{[5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide
• 2-((5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-ethoxyphenyl)acetamide
• 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C22H20ClN5O2S/c1-2-30-19-8-4-3-7-18(19)24-20(29)15-31-22-26-25-21(16-9-11-17(23)12-10-16)28(22)27-13-5-6-14-27/h3-14H,2,15H2,1H3,(H,24,29)
• InChI Key： LRCOMDXHKRJHQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1N1C=CC=C1)SCC(NC1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 453.1026238g/mol
• Monoisotopic Mass: 453.1026238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 99.3Ų

Additional information on 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

Introduction to Compound with CAS No. 896308-96-6 and Its Applications in Modern Chemical Biology

The compound with the CAS number 896308-96-6 and the product name 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

At the core of this compound's structure lies a complex arrangement of heterocyclic rings, including a pyrrole ring and a 1,2,4-triazole ring, which are interconnected through a sulfur-containing linkage. This intricate molecular framework contributes to the compound's ability to interact with biological targets in a highly specific manner. The presence of a chlorophenyl group and an ethoxyphenyl group further enhances its pharmacological profile by introducing additional functional sites that can modulate biological activity.

Recent studies have highlighted the potential of this compound as an inhibitor of various enzymatic pathways relevant to inflammation, cancer, and neurodegenerative diseases. The pyrrole ring, in particular, has been shown to exhibit significant binding affinity for certain protein targets, suggesting its utility in developing novel therapeutic agents. Moreover, the sulfur atom in the 1,2,4-triazole ring serves as a key pharmacophore, facilitating interactions with biological macromolecules and enhancing the compound's overall efficacy.

In the realm of drug discovery, the development of small-molecule inhibitors is a cornerstone approach for modulating disease-related pathways. The compound in question has been extensively studied for its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the inflammatory response. By targeting these enzymes, the compound demonstrates promise in alleviating symptoms associated with chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

Furthermore, preliminary research indicates that this compound may possess neuroprotective properties. The interaction between the pyrrole ring and specific neural receptors has been implicated in reducing oxidative stress and mitigating neuronal damage. This finding is particularly intriguing given the growing recognition of oxidative stress as a contributing factor in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The ability of this compound to modulate neural signaling pathways could pave the way for new therapeutic strategies targeting these conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have played a crucial role in forming key carbon-carbon bonds within the molecule. Additionally, protecting group strategies have been utilized to safeguard sensitive functional groups during synthesis, ensuring optimal reaction outcomes.

Evaluation of the compound's pharmacokinetic properties has revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for determining its potential as a lead candidate for further development into a therapeutic drug. In vitro studies have demonstrated good solubility and stability under physiological conditions, suggesting its suitability for formulation into oral or injectable dosage forms.

The safety profile of this compound has also been thoroughly assessed through comprehensive toxicological studies. Preliminary data indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical translation. However, further studies are necessary to fully characterize its safety profile and identify any potential long-term effects.

In conclusion, the compound with CAS number 896308-96-6 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery and therapeutic development. With ongoing research aimed at optimizing its pharmacological properties and safety profile, this compound holds great potential for addressing various human diseases.